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Compound of Interest

Compound Name: Irafamdastat

Cat. No.: B15604452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Irafamdastat is a potent dual inhibitor of fatty acid amide hydrolase (FAAH) and

monoacylglycerol lipase (MAGL), key enzymes in the endocannabinoid system. Its ability to

modulate endocannabinoid levels makes it a valuable tool for research in neuroscience,

inflammation, and pain. Proper preparation of Irafamdastat stock solutions is critical for

obtaining accurate and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of Irafamdastat stock solutions for in vitro

and in vivo research applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Irafamdastat is essential for its

effective use in research. Key properties are summarized in the table below.
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Property Value Source

IUPAC Name

(5-carbamoylpyridin-3-yl)

(2R)-2-methyl-4-[[3-

(trifluoromethoxy)phenyl]methy

l]piperazine-1-carboxylate

PubChem

Synonyms
BMS-986368, CC-97489, ABX-

1772
PubChem

Molecular Formula C₂₀H₂₁F₃N₄O₄ PubChem

Molecular Weight 438.4 g/mol PubChem[1]

Solubility DMSO: ≥ 11 mg/mL Selleck Chemicals

Recommended Storage and Stability
Proper storage of Irafamdastat powder and its stock solutions is crucial to maintain its stability

and activity.

Form Storage Condition Stability

Solid Powder

Store at -20°C for long-term

storage. Can be shipped at

room temperature.

At least 2 years at -20°C.

DMSO Stock Solution

Store in aliquots at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Stable for several months at

-20°C. For longer-term

storage, -80°C is

recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Irafamdastat Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Irafamdastat in dimethyl

sulfoxide (DMSO).
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Materials:

Irafamdastat (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, sterile

environment to prevent contamination.

Weighing Irafamdastat:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of Irafamdastat powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 4.384 mg of Irafamdastat (Molecular Weight =

438.4 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000 mL) * (438.4 g/mol ) * (1000 mg/g) * 1

mL = 4.384 mg

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Irafamdastat. For a 10 mM solution with 4.384 mg of Irafamdastat, add 1

mL of DMSO.

Cap the tube tightly.

Ensuring Complete Dissolution:
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Vortex the solution for 1-2 minutes until the Irafamdastat is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure no solid particles remain.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes the number of freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Quality Control
Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or

crystallization before each use. If precipitation is observed, gently warm the solution and

vortex to redissolve.

Purity Check: For critical applications, the purity of the compound can be periodically

checked using techniques such as High-Performance Liquid Chromatography (HPLC).

Visualization of Experimental Workflow and
Signaling Pathway
Irafamdastat Stock Solution Preparation Workflow
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Caption: Workflow for Irafamdastat stock solution preparation.

Irafamdastat Signaling Pathway
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Endocannabinoid Degrading Enzymes
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Caption: Irafamdastat's mechanism of action in the endocannabinoid system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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